Cas no 400797-94-6 (tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate)
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-(2,3-dihydro-2-oxo-1H-indol-1-yl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(2-oxo-3H-indol-1-yl)piperidine-1-carboxylate
-
- MDL: MFCD22384748
- Inchi: 1S/C18H24N2O3/c1-18(2,3)23-17(22)19-10-8-14(9-11-19)20-15-7-5-4-6-13(15)12-16(20)21/h4-7,14H,8-12H2,1-3H3
- InChI Key: LWJUTDROJPEMKB-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC1)N1C(CC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147024-1g |
tert-butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 95%+ | 1g |
$532 | 2021-08-05 | |
| Chemenu | CM147024-1g |
tert-butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 95%+ | 1g |
$*** | 2023-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B848688-100mg |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 100mg |
1,541.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SN536-100mg |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 100mg |
1296CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SN536-250mg |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 250mg |
2084CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SN536-1g |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 1g |
5212CNY | 2021-05-08 | |
| Alichem | A129005458-100mg |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 100mg |
$156.20 | 2022-03-31 | |
| Alichem | A129005458-250mg |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 250mg |
$248.52 | 2022-03-31 | |
| Alichem | A129005458-1g |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 98% | 1g |
$586.07 | 2022-03-31 | |
| eNovation Chemicals LLC | Y0991322-1g |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate |
400797-94-6 | 95% | 1g |
$840 | 2024-08-02 |
tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate
tert-Butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate (CAS No. 400797-94-6)
tert-Butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate (CAS No. 400797-94-6) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its promising biological activities and versatility in synthetic applications. Recent advancements in chemical synthesis and pharmacological studies have further highlighted its importance in the development of novel therapeutic agents.
The molecular structure of tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate comprises a piperidine ring fused with an indoline moiety, which introduces a rigid and planar framework. The presence of the tert-butyl group enhances the compound's lipophilicity, making it more suitable for crossing biological membranes. This structural feature is particularly advantageous in drug design, where membrane permeability is a critical factor for bioavailability.
Recent research has focused on the biological evaluation of tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate, revealing its potential as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in various pathological conditions such as cancer, inflammation, and neurodegenerative diseases. These findings underscore the compound's role as a lead molecule in the development of targeted therapies.
In terms of synthesis, tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Recent optimizations in these processes have led to higher yields and improved purity levels, making this compound more accessible for large-scale applications.
The indoline moiety within tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate is known for its ability to form hydrogen bonds, which enhances its binding affinity to target proteins. This property is particularly valuable in medicinal chemistry, where strong molecular interactions are essential for achieving therapeutic efficacy. Furthermore, the piperidine ring contributes to the compound's stability and rigidity, which are crucial for maintaining its bioactive conformation.
Recent studies have also explored the pharmacokinetic profile of tert-butyl 4-(2-Oxoindolin-1-y l)piperidine -1-carbox ylate, revealing favorable absorption and distribution characteristics. These properties make it a promising candidate for oral delivery systems, which are preferred due to their convenience and patient compliance.
In conclusion, tert-but yl 4-(2-Oxoid olin -1-y l)p iperidin e -1-c arbox ylate (CAS No. 400797 -94 -6) stands out as a versatile and bioactive molecule with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in synthesis and pharmacological evaluation, positions it as a valuable tool in addressing unmet medical needs.
400797-94-6 (tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)